molecular formula C19H23N3O2 B247739 2-(3-Methylphenoxy)-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]ethanone

2-(3-Methylphenoxy)-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]ethanone

Cat. No. B247739
M. Wt: 325.4 g/mol
InChI Key: CBRMMKRVHFTYGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Methylphenoxy)-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]ethanone is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as MPPE and is classified as a piperazine derivative. MPPE has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of MPPE is not fully understood, but it is believed to involve the modulation of various neurotransmitters and receptors in the brain. MPPE has been found to interact with dopamine, serotonin, and norepinephrine receptors, which are implicated in the regulation of mood, cognition, and behavior. MPPE has also been shown to inhibit the activity of various enzymes and proteins involved in inflammation and pain signaling.
Biochemical and Physiological Effects
MPPE has been found to exhibit various biochemical and physiological effects in preclinical studies. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. MPPE has also been found to improve cognitive function and reduce anxiety-like behavior in animal models of schizophrenia and depression. Additionally, MPPE has been shown to have a low toxicity profile, making it a safe candidate for further development.

Advantages and Limitations for Lab Experiments

MPPE has several advantages for use in laboratory experiments. It is easy to synthesize and purify, making it readily available for use in preclinical studies. MPPE has also been shown to have a low toxicity profile, making it safe for use in animal models. However, one limitation of MPPE is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

The potential therapeutic applications of MPPE are vast, and future research should focus on exploring its efficacy in various disease conditions. One potential direction is the development of MPPE-based drugs for the treatment of chronic pain and inflammation. Additionally, MPPE may have potential as a therapeutic agent for the treatment of psychiatric disorders, such as schizophrenia and depression. Further research is needed to elucidate the mechanism of action of MPPE and to optimize its pharmacokinetics for clinical use.
Conclusion
In conclusion, 2-(3-Methylphenoxy)-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]ethanone is a promising compound for the development of new drugs. It exhibits potent anti-inflammatory and analgesic effects and has potential as a therapeutic agent for the treatment of chronic pain and inflammation. MPPE also possesses antipsychotic properties and may have potential as a therapeutic agent for the treatment of schizophrenia and other psychotic disorders. Future research should focus on exploring the efficacy of MPPE in various disease conditions and optimizing its pharmacokinetics for clinical use.

Synthesis Methods

The synthesis of MPPE involves the reaction of 3-methylphenol with 4-(pyridin-4-ylmethyl)piperazine in the presence of ethyl chloroformate. The resulting product is then treated with sodium hydroxide to yield 2-(3-Methylphenoxy)-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]ethanone. The synthesis of MPPE has been optimized to achieve high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

MPPE has been extensively studied for its potential as a therapeutic agent in various disease conditions. It has been found to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammation. MPPE has also been shown to possess antipsychotic properties, making it a potential therapeutic agent for the treatment of schizophrenia and other psychotic disorders.

properties

Molecular Formula

C19H23N3O2

Molecular Weight

325.4 g/mol

IUPAC Name

2-(3-methylphenoxy)-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]ethanone

InChI

InChI=1S/C19H23N3O2/c1-16-3-2-4-18(13-16)24-15-19(23)22-11-9-21(10-12-22)14-17-5-7-20-8-6-17/h2-8,13H,9-12,14-15H2,1H3

InChI Key

CBRMMKRVHFTYGY-UHFFFAOYSA-N

SMILES

CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)CC3=CC=NC=C3

Canonical SMILES

CC1=CC(=CC=C1)OCC(=O)N2CCN(CC2)CC3=CC=NC=C3

Origin of Product

United States

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